7-Bromo-3-(bromomethyl)-1-benzothiophene

• Molecular Formula: C9H6Br2S
• Molecular Weight: 306.02 g/mol
• IUPAC Name: 7-bromo-3-(bromomethyl)-1-benzothiophene
• InChI: InChI=1S/C9H6Br2S/c10-4-6-5-12-9-7(6)2-1-3-8(9)11/h1-3,5H,4H2
• InChI Key: UMMVFZUVIZEYIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Br)SC=C2CBr

Description

7-Bromo-3-(bromomethyl)-1-benzothiophene (C₉H₆Br₂S) is a halogenated benzothiophene derivative. Benzothiophenes are sulfur-containing heterocycles with applications in pharmaceuticals, agrochemicals, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Bromo-3-(bromomethyl)-1-benzothiophene typically involves the bromination of 3-(bromomethyl)-1-benzothiophene. This can be achieved through the following steps:

Bromination: The starting material, 3-(bromomethyl)-1-benzothiophene, is treated with bromine in the presence of a suitable solvent like chloroform or carbon tetrachloride. The reaction is usually carried out at room temperature or slightly elevated temperatures.

Purification: The crude product is purified using techniques such as recrystallization or column chromatography to obtain pure 7-Bromo-3-(bromomethyl)-1-benzothiophene.

Industrial Production Methods

In an industrial setting, the production of 7-Bromo-3-(bromomethyl)-1-benzothiophene may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for bromine addition and product isolation can enhance efficiency and safety.

Chemical Reactions Analysis

Types of Reactions

7-Bromo-3-(bromomethyl)-1-benzothiophene undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atoms can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction Reactions: Reduction of the bromine atoms can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Common Reagents and Conditions

Substitution: Nucleophiles (e.g., amines, thiols) in the presence of a base like sodium hydroxide or potassium carbonate.

Oxidation: Hydrogen peroxide or m-chloroperbenzoic acid in an appropriate solvent.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous ether or tetrahydrofuran.

Major Products

Substitution: Formation of 3-(substituted methyl)-1-benzothiophene derivatives.

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of 3-(methyl)-1-benzothiophene.

Scientific Research Applications

Chemical Properties and Structure

• Chemical Formula : C10H7Br2S
• Molecular Weight : Approximately 303.04 g/mol
• Structure : The compound features a fused benzene and thiophene ring structure, with bromine substituents at the 7 and 3 positions, enhancing its reactivity profile.

Applications Overview

The applications of 7-Bromo-3-(bromomethyl)-1-benzothiophene can be categorized as follows:

Pharmaceutical Development

7-Bromo-3-(bromomethyl)-1-benzothiophene serves as a crucial intermediate in the synthesis of various pharmaceutical agents. Its unique structure allows for modifications that can enhance drug efficacy and specificity against targeted diseases.

• Case Study : Research indicates that compounds derived from benzothiophene exhibit promising antimicrobial properties, making them candidates for further exploration in treating infections caused by resistant strains of bacteria and fungi .

Material Science

In material science, this compound is utilized for developing advanced materials, including polymers and coatings. Its unique chemical properties contribute to improved durability and resistance to environmental factors.

• Example : The compound's reactivity allows it to be incorporated into polymer matrices, enhancing mechanical properties and thermal stability .

Organic Synthesis

As a versatile building block in organic synthesis, 7-Bromo-3-(bromomethyl)-1-benzothiophene facilitates the creation of complex molecules efficiently. Its dual bromination provides multiple sites for further chemical reactions.

• Synthesis Mechanism : The compound undergoes nucleophilic substitution reactions where nucleophiles can attack the carbon atoms adjacent to the bromine substituents, leading to diverse synthetic pathways .

Detailed Data Tables

Application Area	Specific Use	Example Compounds
Pharmaceutical Development	Intermediate for drug synthesis	Antimicrobial agents
Material Science	Polymer additive	Enhanced coatings
Organic Synthesis	Building block for complex molecule construction	Various derivatives

Research Findings

Recent studies have highlighted the biological activity of benzothiophene derivatives, including 7-Bromo-3-(bromomethyl)-1-benzothiophene. These compounds have shown:

• Antimicrobial Activity : Effective against various bacteria such as E. coli and Staphylococcus aureus.
• Antifungal Properties : Demonstrated activity against fungi like Candida albicans .

Mechanism of Action

The mechanism of action of 7-Bromo-3-(bromomethyl)-1-benzothiophene depends on its specific application. In biological systems, it may interact with cellular targets such as enzymes or receptors, leading to modulation of biochemical pathways. The exact molecular targets and pathways involved can vary based on the specific context of its use.

Comparison with Similar Compounds

Data Table: Comparative Analysis of Key Compounds

Property	7-Bromo-3-(bromomethyl)-1-benzothiophene*	7-Bromo-3-methyl-1-benzothiophene	5-Bromo-3-ethylsulfinyl-benzofuran
Molecular Formula	C₉H₆Br₂S	C₉H₇BrS	C₁₇H₁₄BrFO₂S
Molecular Weight (g/mol)	306.02	227.12	395.26
Key Substituents	Br (C7), CH₂Br (C3)	Br (C7), CH₃ (C3)	Br (C5), SOCH₂CH₃ (C3), 4-F-C₆H₄ (C2)
Reactivity	High (labile C-Br)	Low (stable CH₃)	Moderate (sulfinyl group)
Potential Applications	Pharmaceuticals, polymers	Intermediate in organic synthesis	Antifungal, antitumor agents

Research Findings and Implications

• Substituent Effects : Bromomethyl groups enhance reactivity compared to methyl or sulfinyl groups, enabling diverse synthetic pathways .
• Biological Relevance : While benzofurans show antifungal activity (), bromomethyl-substituted benzothiophenes may act as alkylating agents in drug design.
• Synthetic Challenges : The bromomethyl group’s lability requires careful handling, contrasting with the stability of methyl or sulfinyl analogs.

Biological Activity

7-Bromo-3-(bromomethyl)-1-benzothiophene is an organic compound belonging to the benzothiophene family, characterized by its unique fused benzene and thiophene ring structure. The compound has garnered interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article delves into the biological activity of this compound, summarizing relevant research findings, case studies, and potential applications.

• Chemical Formula : C10H7Br2S
• Molecular Weight : 303.04 g/mol
• Structure : The compound features two bromine substituents at the 7 and 3 positions, enhancing its reactivity profile.

The biological activity of 7-Bromo-3-(bromomethyl)-1-benzothiophene is believed to stem from its ability to interact with various biological targets. The presence of bromine atoms may facilitate nucleophilic attacks during substitution reactions, potentially leading to the formation of active metabolites that exert pharmacological effects.

Biological Activity Overview

Research into the biological activity of 7-Bromo-3-(bromomethyl)-1-benzothiophene is still emerging but suggests several promising avenues:

• Antimicrobial Properties : Preliminary studies indicate that compounds within the benzothiophene family exhibit antimicrobial activity. 7-Bromo-3-(bromomethyl)-1-benzothiophene may share similar properties, making it a candidate for further investigation in combating bacterial infections.
• Antifungal and Anticancer Activities : Compounds related to benzothiophenes have been documented for their antifungal and anticancer activities. The structural uniqueness of 7-Bromo-3-(bromomethyl)-1-benzothiophene could enhance its interaction with cellular targets involved in cancer progression or fungal growth .

Case Study 1: Antimicrobial Activity

A study investigating various benzothiophene derivatives highlighted the potential for antimicrobial activity against Escherichia coli and Staphylococcus aureus. While specific data on 7-Bromo-3-(bromomethyl)-1-benzothiophene was not detailed, the structural similarities suggest it could exhibit comparable effects .

Case Study 2: Synthesis and Pharmacological Evaluation

Research focused on synthesizing derivatives of benzothiophenes has shown that modifications at specific positions can significantly alter biological activity. For example, fluorination at certain positions has enhanced selectivity for histone deacetylases (HDACs), suggesting that similar modifications in 7-Bromo-3-(bromomethyl)-1-benzothiophene could lead to novel therapeutic agents .

Table of Biological Activities

Activity Type	Potential Effects	References
Antimicrobial	Inhibition of bacterial growth
Antifungal	Potential efficacy against fungal strains
Anticancer	Activity against cancer cell lines

Future Research Directions

Given the preliminary findings surrounding 7-Bromo-3-(bromomethyl)-1-benzothiophene, future research should focus on:

• In Vitro Studies : Conducting systematic evaluations of its antimicrobial, antifungal, and anticancer activities using various cell lines.
• Mechanistic Studies : Elucidating the specific molecular mechanisms through which this compound exerts its biological effects.
• Structure-Activity Relationship (SAR) Analysis : Investigating how modifications to the structure influence biological activity to guide the design of more potent derivatives.